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Introduction
The measurement of bicarbonate (HCO₃⁻) is a cornerstone of clinical chemistry, providing

critical insights into a patient's acid-base status. It is an essential parameter in the diagnosis

and management of numerous metabolic and respiratory disorders.[1] Arterial blood gas (ABG)

analysis has long been considered the gold standard for assessing acid-base balance and

respiratory function.[2][3][4][5] However, arterial puncture is a painful and technically

challenging procedure with a higher risk of complications compared to routine venipuncture.[2]

[3][4] This has prompted significant research into the viability of using venous blood gas (VBG)

analysis as a less invasive alternative. This guide provides a comparative analysis of venous

and arterial bicarbonate measurements, supported by experimental data, to inform researchers

and clinicians on the interchangeability of these methods in various clinical settings.

Experimental Protocols: Blood Gas Analysis
The fundamental methodology for both arterial and venous blood gas analysis involves the

anaerobic collection of a blood sample, which is then promptly analyzed by a blood gas

analyzer. While the analytical principle is the same, the sample acquisition protocols differ

significantly.

Arterial Blood Sample Collection:
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Site Selection: The radial artery in the wrist is the most common site for arterial puncture due

to its accessibility and collateral circulation.[4][6] Alternative sites include the brachial artery

in the arm or the femoral artery in the groin, though these are used less frequently.[4][6]

Collateral Circulation Assessment: Prior to radial artery puncture, an Allen test is typically

performed to ensure adequate collateral blood flow to the hand from the ulnar artery.[1][6]

Procedure: The site is cleansed, and a small, heparinized syringe with a needle is used to

puncture the artery at a 45- to 60-degree angle. The pulsatile flow of arterial blood will fill the

syringe.

Post-Procedure Care: After collecting 1-2 mL of blood, the needle is withdrawn, and firm

pressure is applied to the puncture site for at least five minutes to prevent hematoma

formation.[7] The sample must be free of air bubbles, capped immediately, and analyzed

promptly to prevent alterations in gas concentrations.

Venous Blood Sample Collection:

Site Selection: A peripheral vein, typically in the antecubital fossa or the back of the hand, is

selected. This is the same procedure as a routine blood draw.[7]

Procedure: A tourniquet is applied to the upper arm to make the vein more prominent. The

site is cleansed, and a needle is inserted into the vein. The tourniquet should be released as

soon as blood flow is established to minimize the effects of stasis on the sample's

composition.

Sample Handling: The blood is collected into a heparinized syringe or vacuum tube. Like the

arterial sample, it should be capped and analyzed quickly to ensure the accuracy of the

results.

Data Presentation: Quantitative Comparison of
Bicarbonate Measurements
Multiple studies across various clinical contexts have demonstrated a high degree of

correlation and agreement between arterial and venous bicarbonate levels. The concentration

of bicarbonate in venous blood is typically slightly higher, generally by 1-2 mEq/L, due to the
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uptake of metabolically produced CO₂ in the peripheral tissues.[8] The following table

summarizes key quantitative data from comparative studies.

Clinical
Setting/Pati
ent
Population

Number of
Patients/Sa
mples

Mean
Difference
(Venous -
Arterial)
Bicarbonate
(mmol/L)

95% Limits
of
Agreement
(mmol/L)

Correlation
Coefficient
(r)

Reference

Emergency

Department

(Respiratory/

Metabolic

Illness)

246 patients -1.20 -5.13 to +2.73 Not Specified [9][10]

Diabetic

Ketoacidosis

(DKA)

44 episodes +1.8 Not Specified 0.9543 [11]

Diabetic

Ketoacidosis

(DKA)

Not Specified

+1.88

(Weighted

Average)

Not Specified Not Specified [12]

Renal Failure 101 patients +1.04 Not Specified 0.842 [13]

Sepsis and

Septic Shock
350 patients -1.124

Not Specified

(Good

Agreement

Reported)

0.946 [14]

Intensive

Care Unit

(ICU)

56 patients Not Specified

Acceptable

Agreement

Reported

0.987 [15]

General

Emergency

Department

Not Specified Not Specified -5.8 to +4.3 Not Specified [16]
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Visualization of Workflows and Logic
To better illustrate the processes and decision-making involved, the following diagrams are

provided.

Sample Acquisition

Analysis & Results

Patient Requiring 
Acid-Base Assessment

Arterial Puncture
(e.g., Radial Artery)

Venipuncture
(e.g., Antecubital Vein)

Blood Gas Analyzer

Arterial Sample Venous Sample

Results:
pH, pCO₂, HCO₃⁻, pO₂

Click to download full resolution via product page

Caption: Experimental workflow for blood gas analysis.
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Clinical Question:
Assess Acid-Base Status

Is accurate assessment of
oxygenation (PaO₂) required?

Is the patient in
severe shock or hypotensive?

  No  

Perform Arterial Blood Gas (ABG)
(Gold Standard for O₂ and Acid-Base)

  Yes  

Perform Venous Blood Gas (VBG)
(Alternative for Acid-Base)

  No  

Use ABG.
Discrepancy between venous and

arterial values may increase.

  Yes  

VBG is a reliable substitute for
pH and HCO₃⁻ assessment.

Click to download full resolution via product page

Caption: Clinical decision logic for sample selection.
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Discussion and Clinical Interpretation
The data consistently show that for the assessment of acid-base status, specifically pH and

bicarbonate, venous measurements are highly correlated with arterial measurements.[10][11]

[13] Numerous studies conclude that VBG analysis can be an acceptable substitute for ABG

analysis when the primary concern is metabolic status and not oxygenation.[2][9] This is

particularly well-supported in the context of diabetic ketoacidosis (DKA), where venous pH and

bicarbonate are considered clinically interchangeable with arterial values for diagnosis and

monitoring.[12][17]

However, certain clinical scenarios warrant caution. In patients with severe circulatory failure or

septic shock, the agreement between venous and arterial values may decrease.[2][3] While

some studies in septic patients found a clinically acceptable agreement for bicarbonate, others

advise against the use of VBG for assessing acid-base status in this population, as the level of

agreement for parameters other than pH may be inadequate.[3][14][18] Therefore, in

hemodynamically unstable patients, arterial blood gas analysis remains the preferred method

for a comprehensive and accurate assessment.[2]

It is critical to remember that VBG analysis cannot be used to evaluate a patient's oxygenation

status.[2][4][19] The partial pressure of oxygen (pO₂) shows very poor correlation between

arterial and venous samples due to oxygen extraction by peripheral tissues.[2][16]

Conclusion
For a significant number of clinical applications, particularly in the evaluation of metabolic acid-

base disorders like DKA in hemodynamically stable patients, venous bicarbonate measurement

is a reliable and clinically acceptable alternative to arterial measurement.[9][12][17] This

substitution offers the considerable benefits of a less invasive, safer, and less painful procedure

for the patient.[2][4] However, the decision to use VBG should be made with careful

consideration of the patient's clinical condition. In cases of severe shock, hemodynamic

instability, or when precise assessment of oxygenation is required, arterial blood gas analysis

remains the indispensable gold standard.[2][3][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.researchgate.net/publication/51368647_Agreement_between_bicarbonate_measured_on_arterial_and_venous_blood_gases
https://www.researchgate.net/publication/13726564_Comparison_of_Arterial_and_Venous_Blood_Gas_Values_in_the_Initial_Emergency_Department_Evaluation_of_Patients_With_Diabetic_Ketoacidosis
https://pubmed.ncbi.nlm.nih.gov/34934543/
https://acutecaretesting.org/en/journal-scans/venous-versus-arterial-blood-for-gas-analysis
https://pubmed.ncbi.nlm.nih.gov/15537402/
https://login.medscape.com/login/sso/getlogin?sc=ng&dc=ma&wcode=101&client=206602&scode=qmd&urlCache=aHR0cHM6Ly9yZWFkLnF4bWQuY29tL3JlYWQvMTY0NTQ3NzcvdGhlLWNhc2UtZm9yLXZlbm91cy1yYXRoZXItdGhhbi1hcnRlcmlhbC1ibG9vZC1nYXNlcy1pbi1kaWFiZXRpYy1rZXRvYWNpZG9zaXM&redid=1
https://biomedpharmajournal.org/vol15no1/comparison-of-blood-gas-and-acid-base-measurement-in-arterial-and-venous-blood-samples-in-patients-with-diabetic-ketoacidosis/
https://acutecaretesting.org/en/journal-scans/venous-versus-arterial-blood-for-gas-analysis
https://acutecaretesting.org/en/journal-scans/is-venous-blood-an-acceptable-sample-for-assessment-of-acid-base-status
https://acutecaretesting.org/en/journal-scans/is-venous-blood-an-acceptable-sample-for-assessment-of-acid-base-status
https://biomedicapk.com/files/articles/pdf/810/show
https://pmc.ncbi.nlm.nih.gov/articles/PMC5997042/
https://acutecaretesting.org/en/journal-scans/venous-versus-arterial-blood-for-gas-analysis
https://acutecaretesting.org/en/journal-scans/venous-versus-arterial-blood-for-gas-analysis
https://www.accjournal.org/journal/view.php?number=1610
https://pmc.ncbi.nlm.nih.gov/articles/PMC12151744/
https://acutecaretesting.org/en/journal-scans/venous-versus-arterial-blood-for-gas-analysis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2660085/
https://pubmed.ncbi.nlm.nih.gov/15537402/
https://login.medscape.com/login/sso/getlogin?sc=ng&dc=ma&wcode=101&client=206602&scode=qmd&urlCache=aHR0cHM6Ly9yZWFkLnF4bWQuY29tL3JlYWQvMTY0NTQ3NzcvdGhlLWNhc2UtZm9yLXZlbm91cy1yYXRoZXItdGhhbi1hcnRlcmlhbC1ibG9vZC1nYXNlcy1pbi1kaWFiZXRpYy1rZXRvYWNpZG9zaXM&redid=1
https://biomedpharmajournal.org/vol15no1/comparison-of-blood-gas-and-acid-base-measurement-in-arterial-and-venous-blood-samples-in-patients-with-diabetic-ketoacidosis/
https://acutecaretesting.org/en/journal-scans/venous-versus-arterial-blood-for-gas-analysis
https://www.accjournal.org/journal/view.php?number=1610
https://acutecaretesting.org/en/journal-scans/venous-versus-arterial-blood-for-gas-analysis
https://acutecaretesting.org/en/journal-scans/is-venous-blood-an-acceptable-sample-for-assessment-of-acid-base-status
https://pmc.ncbi.nlm.nih.gov/articles/PMC12151744/
https://www.benchchem.com/product/b8481528?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8481528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. iem-student.org [iem-student.org]

2. Venous versus arterial blood for gas analysis [acutecaretesting.org]

3. Is venous blood an acceptable sample for assessment of acid-base status in patients with
sepsis/septic shock? [acutecaretesting.org]

4. Clinical applications of blood gas analysis: a comparative review of arterial and venous
blood gas monitoring in critical care [accjournal.org]

5. Central venous blood gas analysis [acutecaretesting.org]

6. my.clevelandclinic.org [my.clevelandclinic.org]

7. Arterial or Venous Blood Gas | Quirónsalud [quironsalud.com]

8. droracle.ai [droracle.ai]

9. Agreement between bicarbonate measured on arterial and venous blood gases - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

11. researchgate.net [researchgate.net]

12. login.medscape.com [login.medscape.com]

13. Correlation of Arterial and Venous pH and Bicarbonate in Patients With Renal Failure -
PubMed [pubmed.ncbi.nlm.nih.gov]

14. biomedicapk.com [biomedicapk.com]

15. Comparison of values of traditionally measured venous bicarbonate with calculated
arterial bicarbonate in intensive care unit patients of a hospital in a third-world country - PMC
[pmc.ncbi.nlm.nih.gov]

16. Comparison of arterial and venous pH, bicarbonate, Pco2 and Po2 in initial emergency
department assessment - PMC [pmc.ncbi.nlm.nih.gov]

17. Comparison of Blood Gas and Acid–Base Measurement in Arterial and Venous Blood
Samples in Patients with Diabetic Ketoacidosis – Biomedical and Pharmacology Journal
[biomedpharmajournal.org]

18. Utility of venous blood gases in severe sepsis and septic shock - PMC
[pmc.ncbi.nlm.nih.gov]

19. Clinical applications of blood gas analysis: a comparative review of arterial and venous
blood gas monitoring in critical care - PMC [pmc.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://iem-student.org/arterial-and-venous-blood-gas-analysis/
https://acutecaretesting.org/en/journal-scans/venous-versus-arterial-blood-for-gas-analysis
https://acutecaretesting.org/en/journal-scans/is-venous-blood-an-acceptable-sample-for-assessment-of-acid-base-status
https://acutecaretesting.org/en/journal-scans/is-venous-blood-an-acceptable-sample-for-assessment-of-acid-base-status
https://www.accjournal.org/journal/view.php?number=1610
https://www.accjournal.org/journal/view.php?number=1610
https://acutecaretesting.org/en/articles/central-venous-blood-gas-analysis
https://my.clevelandclinic.org/health/diagnostics/22409-arterial-blood-gas-abg
https://www.quironsalud.com/en/diagnostic-tests/arterial-venous-blood-gas
https://www.droracle.ai/articles/116004/do-venous-blood-gas-vbg-and-arterial-blood-gas
https://pubmed.ncbi.nlm.nih.gov/15537402/
https://pubmed.ncbi.nlm.nih.gov/15537402/
https://www.researchgate.net/publication/51368647_Agreement_between_bicarbonate_measured_on_arterial_and_venous_blood_gases
https://www.researchgate.net/publication/13726564_Comparison_of_Arterial_and_Venous_Blood_Gas_Values_in_the_Initial_Emergency_Department_Evaluation_of_Patients_With_Diabetic_Ketoacidosis
https://login.medscape.com/login/sso/getlogin?sc=ng&dc=ma&wcode=101&client=206602&scode=qmd&urlCache=aHR0cHM6Ly9yZWFkLnF4bWQuY29tL3JlYWQvMTY0NTQ3NzcvdGhlLWNhc2UtZm9yLXZlbm91cy1yYXRoZXItdGhhbi1hcnRlcmlhbC1ibG9vZC1nYXNlcy1pbi1kaWFiZXRpYy1rZXRvYWNpZG9zaXM&redid=1
https://pubmed.ncbi.nlm.nih.gov/34934543/
https://pubmed.ncbi.nlm.nih.gov/34934543/
https://biomedicapk.com/files/articles/pdf/810/show
https://pmc.ncbi.nlm.nih.gov/articles/PMC4124539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4124539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4124539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2660085/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2660085/
https://biomedpharmajournal.org/vol15no1/comparison-of-blood-gas-and-acid-base-measurement-in-arterial-and-venous-blood-samples-in-patients-with-diabetic-ketoacidosis/
https://biomedpharmajournal.org/vol15no1/comparison-of-blood-gas-and-acid-base-measurement-in-arterial-and-venous-blood-samples-in-patients-with-diabetic-ketoacidosis/
https://biomedpharmajournal.org/vol15no1/comparison-of-blood-gas-and-acid-base-measurement-in-arterial-and-venous-blood-samples-in-patients-with-diabetic-ketoacidosis/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5997042/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5997042/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12151744/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12151744/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8481528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [A Comparative Guide to Venous and Arterial
Bicarbonate Measurements in Clinical Diagnostics]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8481528#a-comparative-study-of-
venous-versus-arterial-bicarbonate-measurements-in-clinical-settings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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